3-[(3-hydroxyazetidin-1-yl)sulfonyl]-N-methyl-N-(1,3-thiazol-2-ylmethyl)benzamide

• IUPAC Name: 3-(3-hydroxyazetidin-1-yl)sulfonyl-N-methyl-N-(1,3-thiazol-2-ylmethyl)benzamide
• InChI: InChI=1S/C15H17N3O4S2/c1-17(10-14-16-5-6-23-14)15(20)11-3-2-4-13(7-11)24(21,22)18-8-12(19)9-18/h2-7,12,19H,8-10H2,1H3
• InChI Key: SDWKRSHFHNEGTM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC=CS1)C(=O)C2=CC(=CC=C2)S(=O)(=O)N3CC(C3)O
• Molecular Formula: C15H17N3O4S2
• Molecular Weight: 367.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds typically involves multiple steps, including condensation, cyclocondensation, and refinement processes. For example, benzamides and their derivatives can be synthesized through the reaction of various aromatic ketones with aromatic aldehydes, followed by further reactions such as refluxing with hydroxylamine hydrochloride and condensation with sulphanilamide or benzocaine (Dighe et al., 2012).

Molecular Structure Analysis

The molecular structure of benzamide derivatives can be determined using analytical techniques such as IR, 1H NMR, and elemental analysis. These compounds often display complex structures with various functional groups contributing to their chemical behavior (Dighe et al., 2012).

Chemical Reactions and Properties

Benzamides and similar compounds undergo numerous chemical reactions, reflecting their rich chemistry. For example, they can participate in reactions involving aromatic ketones, aldehydes, and hydroxylamine to form different structural motifs, indicating a versatile reactivity profile (Dighe et al., 2012).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as melting points, solubility, and crystal structure, can be influenced by their molecular structures and functional groups. However, specific details for the compound would require experimental data or targeted research.

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and interaction with biological molecules, are determined by the molecular framework and substituents of the benzamide derivatives. These properties are crucial in pharmaceutical and chemical research for understanding the behavior of these compounds in various environments (Dighe et al., 2012).